Cas no 76532-04-2 (a-L-Mannopyranoside,3,4-dihydro-4,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl6-deoxy- (9CI))

a-L-Mannopyranoside,3,4-dihydro-4,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl6-deoxy- (9CI) structure
76532-04-2 structure
Product name:a-L-Mannopyranoside,3,4-dihydro-4,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl6-deoxy- (9CI)
CAS No:76532-04-2
MF:C21H24O12
MW:468.408067703247
CID:577408
PubChem ID:156713

a-L-Mannopyranoside,3,4-dihydro-4,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl6-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • a-L-Mannopyranoside,3,4-dihydro-4,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl6-deoxy- (9CI)
    • alpha-L-Mannopyranoside, 3,4-dihydro-4,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl 6-deoxy-
    • DTXSID50997890
    • 76532-04-2
    • 4,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 6-deoxyhexopyranoside
    • Inchi: InChI=1S/C21H24O12/c1-6-14(26)17(29)18(30)21(31-6)33-20-16(28)13-9(23)4-8(22)5-12(13)32-19(20)7-2-10(24)15(27)11(25)3-7/h2-6,14,16-30H,1H3/t6-,14-,16?,17+,18+,19?,20?,21-/m0/s1
    • InChI Key: FSGNSYZESMMQHF-WWNVCBLISA-N
    • SMILES: CC1C(C(C(C(O1)OC2C(C3=C(C=C(C=C3OC2C4=CC(=C(C(=C4)O)O)O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 468.127
  • Monoisotopic Mass: 468.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 210Ų
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.82
  • Boiling Point: 788.8°Cat760mmHg
  • Flash Point: 430.8°C
  • Refractive Index: 1.784

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